Cas no 1880553-35-4 (2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine)

2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine is a heterocyclic compound featuring a pyridine core substituted with a methyl group at the 2-position and a 4-methylpiperidin-4-yloxy moiety at the 6-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both pyridine and piperidine rings enhances its potential as a ligand or building block for bioactive molecules. Its stability under various reaction conditions and compatibility with further functionalization offer versatility in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal performance in synthetic workflows.
2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine structure
1880553-35-4 structure
Product Name:2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine
CAS No:1880553-35-4
MF:C12H18N2O
MW:206.284122943878
CID:6288951
PubChem ID:165665076
Update Time:2025-05-26

2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-1829855
    • 1880553-35-4
    • 2-methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine
    • 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine
    • Inchi: 1S/C12H18N2O/c1-10-4-3-5-11(14-10)15-12(2)6-8-13-9-7-12/h3-5,13H,6-9H2,1-2H3
    • InChI Key: HSEHLOOHSBMFIJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C)N=1)C1(C)CCNCC1

Computed Properties

  • Exact Mass: 206.141913202g/mol
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.2Ų

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Additional information on 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine

Comprehensive Overview of 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine (CAS No. 1880553-35-4)

2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine (CAS No. 1880553-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and piperidine hybrid structure, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.

The compound's chemical structure features a pyridine ring substituted with a methyl group at the 2-position and a 4-methylpiperidin-4-yloxy moiety at the 6-position. This arrangement contributes to its distinct physicochemical properties, such as solubility and stability under various conditions. In recent years, the demand for heterocyclic compounds like 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine has surged due to their versatility in designing small-molecule therapeutics and catalysts.

One of the trending topics in the scientific community is the exploration of novel synthetic routes for such compounds. Researchers are leveraging green chemistry principles and catalytic methodologies to optimize the production of 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine. These advancements align with the growing emphasis on sustainable synthesis and cost-effective manufacturing, which are frequently searched terms in academic and industrial databases.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperidine moiety is a common pharmacophore in CNS-active molecules, and its presence in 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine has sparked investigations into its neuropharmacological effects. Questions like "How does 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine interact with neurotransmitter receptors?" or "What are its blood-brain barrier permeability characteristics?" are frequently explored in literature and online forums.

From a material science perspective, this compound is also studied for its potential use in coordination chemistry and ligand design. Its ability to act as a chelating agent or metal-binding scaffold makes it valuable for developing functional materials. Searches related to "pyridine-based ligands" or "piperidine derivatives in catalysis" often highlight the relevance of compounds like 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine.

In summary, 2-Methyl-6-[(4-methylpiperidin-4-yl)oxy]pyridine (CAS No. 1880553-35-4) represents a multifaceted compound with broad applications in pharmaceutical research, agrochemical innovation, and material science. Its unique structural features and bioactive potential continue to drive scientific inquiry, making it a subject of ongoing interest in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in drug discovery and sustainable chemistry.

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